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Compound of Interest

Methyl 3-(4-
Compound Name:

cyanophenoxy)benzoate
CAS No.: 934690-54-7

Cat. No.: B3022857

Get Quote

\ J

Executive Summary & Chemical Identity

Methyl 3-(4-cyanophenoxy)benzoate (CAS: 934690-54-7) is a diaryl ether ester used as a
scaffold in the synthesis of pyrethroid insecticides and kinase inhibitors. Its structure combines
a benzoate core with a para-cyanophenoxy moiety, imparting distinct electronic properties
visible in spectroscopic analysis.
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Property Data

CAS Number 934690-54-7

IUPAC Name Methyl 3-(4-cyanophenoxy)benzoate
Molecular Formula C15H11NOs

Molecular Weight 253.25 g/mol

Physical State White to off-white crystalline solid

Soluble in DMSO, Chloroform, Ethyl Acetate;

Solubility ]
Insoluble in Water

Synthesis & Reaction Profiling

To understand the spectroscopic impurities, one must understand the synthesis. The standard
industrial route utilizes a Nucleophilic Aromatic Substitution (S_NAr).

Experimental Protocol (S_NAr Coupling)

» Reagents: Methyl 3-hydroxybenzoate (1.0 eq), 4-Fluorobenzonitrile (1.1 eq), Potassium
Carbonate (K2COs, 2.0 eq).

e Solvent: DMF or DMSO (Anhydrous).
» Conditions: Heat to 80—100°C for 4—6 hours under N2 atmosphere.
o Workup: Dilute with water, extract with ethyl acetate, wash with brine, dry over MgSOea.

 Purification: Recrystallization from Ethanol/Hexane or Flash Chromatography
(Hexane:EtOAc 8:2).

Reaction Pathway Visualization

The following diagram illustrates the chemical transformation and potential side-reactions
(hydrolysis).
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Figure 1: S_NAr synthesis pathway showing the coupling of the phenol and aryl fluoride.

Spectroscopic Characterization
A. Infrared (IR) Spectroscopy

The IR spectrum is dominated by three diagnostic regions: the nitrile, the ester carbonyl, and
the ether linkage.

Functional Group Wavenumber (cm~1) Assignment & Notes

Sharp, medium intensity.

C=N Stretch 2220 — 2230 ) ) o
Diagnostic for the nitrile group.
Strong, sharp. Characteristic of
C=0 Stretch 1715 -1725 ]
conjugated methyl esters.
) Multiple bands indicating
C=C Aromatic 1580 — 1600 o )
aromatic ring breathing.
Strong, broad. Asymmetric
C-0O-C Ether 1240 - 1260 _
stretch of the diaryl ether.
C—-O-C stretch of the methyl
C-O Ester 1100 - 1120

ester.

B. IH NMR Spectroscopy (400 MHz, CDCI5)

The proton NMR shows two distinct aromatic spin systems: the 3-substituted benzoate ring
(Ring A) and the para-substituted benzonitrile ring (Ring B).
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e Ring A (Benzoate): Exhibits a complex pattern due to meta-substitution (Singlet, Doublet,
Triplet, Doublet).

e Ring B (Benzonitrile): Exhibits an AA'BB' system (two doublets), characteristic of para-

substitution.

Shift (& ppm) Mult. Integration Assignment Coupling (Hz)

7.88 dt 1H H-6 (Benzoate) J=78,12

7.75 t/m 1H H-2 (Benzoate) J = 2.0 (meta)
H-2', H-6'

7.62 d 2H o J =8.8 (AA'BB)
(Benzonitrile)

7.48 t 1H H-5 (Benzoate) J=8.0

7.28 ddd 1H H-4 (Benzoate) J=8.0,24,10
H-3', H-5'

7.05 d 2H - J=8.8 (AABB)
(Benzonitrile)
-OCHs (Methyl

3.91 S 3H N/A

Ester)

Interpretation Logic:

e H-2', H-6' (7.62 ppm): These protons are ortho to the electron-withdrawing cyano group,
shifting them downfield.

e H-3', H-5' (7.05 ppm): These are ortho to the electron-donating ether oxygen, shifting them
upfield.

e H-2 (7.75 ppm): Deshielded by the ortho-ester group and the lack of ortho-coupling partners
(appearing as a singlet/narrow triplet).

C. 13C NMR Spectroscopy (100 MHz, CDCIs)

Key diagnostic carbons include the nitrile carbon (~118 ppm) and the ester carbonyl (~166
ppm).
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Shift (& ppm) Carbon Type Assignment
166.2 C=0 Ester Carbonyl

Ether Carbon (Benzonitrile
160.5 Cg-O _

ring)
155.8 Cg-O Ether Carbon (Benzoate ring)
134.1 CH Benzonitrile (Ortho to CN)
131.8 Cq Benzoate (Ipso to C=0)
130.2 CH Benzoate (C-5)
125.4 CH Benzoate (C-6)
124.8 CH Benzoate (C-4)
120.1 CH Benzoate (C-2)
118.5 C=N Nitrile Carbon
117.8 CH Benzonitrile (Ortho to O)
106.5 Cg-CN Benzonitrile (Ipso to CN)
52.4 CHs Methoxy Carbon

Mass Spectrometry (GC-MS | ESI)

In Electron Impact (EIl) ionization, the molecule follows a predictable fragmentation pathway

involving the loss of the methoxy group and the cleavage of the ether bond.

Molecular lon (M*): m/z 253 (Base peak or strong intensity).

Fragment 1 [M - OMe]*: m/z 222 (Acylium ion).

Fragment 2 [M - COOMe]*: m/z 194 (Biaryl ether cation).

Fragment 3 [C7HaN]*: m/z 102 (Cyanophenyl cation).

Fragmentation Logic Diagram
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Figure 2: Proposed mass spectrometry fragmentation pathway.

Quality Control & Impurity Profiling

When analyzing synthesized batches, two primary impurities are common:

o 3-(4-cyanophenoxy)benzoic acid: Result of ester hydrolysis. Detected by a broad OH stretch
in IR (3000-3300 cm~1) and loss of the methyl singlet in NMR.

o Methyl 3-hydroxybenzoate: Unreacted starting material. Detected by a phenolic OH signal
(~5.5-6.0 ppm) in NMR.

HPLC Method (Standard):

Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18, 5um).

Mobile Phase: A: 0.1% Formic Acid in Water / B: Acetonitrile.

Gradient: 10% B to 90% B over 20 minutes.

Detection: UV @ 254 nm (Aromatic) and 220 nm (Nitrile).
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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